Cas no 2229648-88-6 (1-(2-methyl-4-phenylbut-3-en-2-yl)cyclopropan-1-amine)

• Product Name: 1-(2-methyl-4-phenylbut-3-en-2-yl)cyclopropan-1-amine
• CAS No: 2229648-88-6
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 6613727
• PubChem ID: 165966764
• Update Time: 2025-07-23

1-(2-methyl-4-phenylbut-3-en-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-4-phenylbut-3-en-2-yl)cyclopropan-1-amine
• EN300-1860575
• 2229648-88-6

• Inchi： 1S/C14H19N/c1-13(2,14(15)10-11-14)9-8-12-6-4-3-5-7-12/h3-9H,10-11,15H2,1-2H3/b9-8+
• InChI Key： HXLJMQRHPJSJBO-CMDGGOBGSA-N
• SMILES： NC1(C(/C=C/C2C=CC=CC=2)(C)C)CC1

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-methyl-4-phenylbut-3-en-2-yl)cyclopropan-1-amine

Introduction to 1-(2-methyl-4-phenylbut-3-en-2-yl)cyclopropan-1-amine (CAS No. 2229648-88-6)

1-(2-methyl-4-phenylbut-3-en-2-yl)cyclopropan-1-amine is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry due to its distinctive molecular framework and potential biological activities. With the CAS number 2229648-88-6, this compound represents a fascinating blend of cyclopropane and phenylbutenone moieties, which are known for their versatile interactions with biological targets. The presence of both aromatic and alkenic functional groups in its structure suggests a high degree of reactivity and adaptability in drug design applications.

The compound’s name, particularly the 1-(2-methyl-4-phenylbut-3-en-2-yl)cyclopropan-1-amine moiety, highlights its complex architecture. The cyclopropane ring is a well-known pharmacophore in medicinal chemistry, often employed to enhance binding affinity and metabolic stability. In contrast, the phenylbutenone fragment is associated with a wide range of biological effects, including anti-inflammatory, analgesic, and neuroprotective properties. The combination of these two structural elements in 1-(2-methyl-4-phenylbut-3-en-2-yl)cyclopropan-1-amine opens up numerous possibilities for developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the cyclopropane ring in 1-(2-methyl-4-phenylbut-3-en-2-yl)cyclopropan-1-amine can effectively interact with hydrophobic pockets of target proteins, while the phenylbutenone moiety can engage in hydrogen bonding or π-stacking interactions. These insights have been instrumental in designing derivatives with enhanced pharmacological profiles.

In the realm of drug discovery, 1-(2-methyl-4-phenylbut-3-en-2-yl)cyclopropan-1-amine has been explored as a potential scaffold for small-molecule inhibitors targeting various diseases. For instance, preliminary studies have suggested that it may exhibit inhibitory effects on enzymes involved in inflammatory pathways. The methyl and phenyl substituents on the butenone backbone are particularly noteworthy, as they can modulate electronic properties and influence receptor binding affinity. This flexibility makes 1-(2-methyl-4-phnnylbut--3-en--2--yIcycIopropa-n-lamine a promising candidate for further optimization.

The synthesis of 1-(2-methyl--4--phenylbut--3-en--2-yIcycIopropa-n-lamine (CAS No. 2229648--88--6) presents both challenges and opportunities. Traditional synthetic routes often involve multi-step processes to introduce the cyclopropane ring and the phenylbutenone fragment. However, recent methodologies have focused on catalytic approaches that streamline these transformations while maintaining high yields and selectivity. For example, transition-metal-catalyzed cyclizations have been employed to construct the cyclopropane core efficiently.

The pharmacokinetic properties of 1-(2-methyl--4-phnnylbut--3-en--2-yIcycIopropa-n-lamine are also of great interest. The cyclopropane ring is known to improve oral bioavailability by enhancing lipophilicity, while the phenylbutenone moiety may contribute to metabolic stability. These characteristics make it an attractive candidate for further development into an orally active drug candidate. Additionally, computational modeling has been used to predict metabolic pathways and identify potential sites of degradation, aiding in the design of more robust analogs.

One particularly intriguing aspect of 1-(2-methyl--4-phnnylbut--3-en--2-yIcycIopropa-n-lamine is its potential application in targeted therapy. The structural features of this compound allow it to be modified to selectively interact with specific biological targets implicated in diseases such as cancer and neurodegenerative disorders. For example, derivatives with optimized substituents have shown promise in preclinical studies as inhibitors of kinases or other enzymes overexpressed in tumor cells.

The role of 1-(2-methyl--4-phnnylbut--3-en--2-yIcycIopropa-n-lamine (CAS No. 2229648--88--6) in medicinal chemistry extends beyond its use as an isolated compound; it serves as a valuable building block for more complex molecules. By incorporating this scaffold into larger structures, chemists can exploit its known interactions while introducing new functional groups to fine-tune biological activity. This modular approach has led to several innovative drug candidates that are currently undergoing further investigation.

The growing interest in natural product-inspired scaffolds has also influenced the design of derivatives based on 1-(2-methyl--4-phnnylbut--3-en--2-yIcycIopropa-n-lamine. By mimicking structural motifs found in bioactive natural products, researchers aim to harness their inherent biological potency while improving pharmacokinetic properties through synthetic modifications. Such efforts align with broader trends in drug discovery that emphasize sustainability and innovation.

In conclusion, 1-( 2 -methyl - 4 -phnnylbut - 3 -en - 2 -yIcycIopropa-n-lamine ( CAS No . 2229648 - 88 - 6 ) represents a compelling example of how structural complexity can be leveraged for therapeutic benefit . Its unique combination of cyclopropane and phenylbutenone moieties offers exciting possibilities for future drug development , making it a valuable asset in modern medicinal chemistry . p > article > response >